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An In-depth Technical Guide to the Boracite Group Minerals

Abstract

The boracite group encompasses a series of anhydrous borate minerals that are of significant
interest due to their unique crystal structures and physical properties, including piezoelectricity
and pyroelectricity. This technical guide provides a comprehensive overview of the boracite
group minerals, focusing on their classification, chemical composition, crystal structure, and
physicochemical properties. Quantitative data is presented in structured tables for comparative
analysis, and a hierarchical classification diagram is provided for clarity. This document is
intended for researchers, scientists, and professionals in materials science and drug
development who require a detailed understanding of this mineral group.

Introduction to the Boracite Group

The boracite group refers to a series of chloro-borate minerals.[1] The namesake and most
prevalent member of this group is boracite, a magnesium borate mineral first described in
1789.[2][3] These minerals are typically found in evaporite sequences, often associated with
gypsum, anhydrite, halite, sylvite, and carnallite.[2][4][5] The general chemical formula for the
primary members of the group is M3B7013Cl, where 'M' represents a divalent metal cation.[2]
Boracite group minerals are notable for their high hardness and complex crystal structures that
transition from a high-temperature cubic form to a lower-temperature orthorhombic form upon
cooling.[2][6]

Classification of the Boracite Group Minerals
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The boracite group minerals are classified within the broader category of borates. The two
primary mineralogical classification systems, the Nickel-Strunz and the Dana systems, place
the group based on its chemical composition and crystal structure.

Table 1: Mineralogical Classification of the Boracite Group

Classification System Class ID Hierarchy

6. BoratesG: Heptaborates
Nickel-Strunz 6.GA.05 and other megaboratesA:
Tekto-heptaborates[3][7][8]

25: Anhydrous Borates

Containing Hydroxyl or
Dana 25.06.01.01

Halogen06: Dana TypeO1l:

Boracite Group[7][8]

The following diagram illustrates the hierarchical classification and key members of the
boracite group.
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Boracite Group (Tekto-heptaborates)

Boracite Group
M3B7013ClI

Mg end-member Fe end{member Mn end-member

Primary Members Related Minerals

A4
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Mg3B7013Cl (Fe,Mg,Mn)3B-013ClI Mn3B7013Cl 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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